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Compound of Interest

Compound Name: 5-Methylisoxazol-3-amine

Cat. No.: B124983

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling
precautions for 5-Methylisoxazol-3-amine, a versatile biochemical reagent and
pharmaceutical intermediate. The information is intended for professionals in research,
discovery, and drug development to ensure its safe and effective use in the laboratory.

Chemical and Physical Properties

5-Methylisoxazol-3-amine, with the CAS number 1072-67-9, is an organic compound
featuring an isoxazole ring substituted with a methyl and an amino group.[1] This structure
contributes to its chemical reactivity and potential biological activity.[1] It is typically a white to
off-white crystalline solid.[1]
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Property Value Source(s)
Molecular Formula CaHeN20 [2][3]
Molecular Weight 98.10 g/mol [2][3]

CAS Number 1072-67-9 [2]

Melting Point 59-61 °C (lit.) [4]

3-Amino-5-methylisoxazole, 5-
Synonyms Methyl-3-isoxazolamine, 5- [2][5]

Methyl-1,2-oxazol-3-amine

Hazard Identification and GHS Classification

There are some discrepancies in the GHS classification of 5-Methylisoxazol-3-amine across
different suppliers. While some safety data sheets (SDS) classify it as not a hazardous
substance or mixture, aggregated GHS information from multiple sources indicates several
potential hazards.[2][6] Researchers should handle this compound with the caution required for

a potentially hazardous substance.

The aggregated GHS information suggests the following classifications:
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Note: The mutagenicity and carcinogenicity classifications are based on a smaller percentage
of notifications to the ECHA C&L Inventory and should be considered as potential hazards
requiring caution.[2]

Safety and Handling Precautions
Given the potential hazards, the following handling precautions are recommended:
3.1. Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood.[7]
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» Ensure that eyewash stations and safety showers are readily accessible.[7]
3.2. Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.[4]

o Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.[4] Gloves must
be inspected prior to use and disposed of properly after handling.[6]

» Respiratory Protection: If dust is generated, use a NIOSH/MSHA or European Standard EN
149 approved respirator.[7]

3.3. General Hygiene Measures:

Avoid contact with skin, eyes, and clothing.

Do not breathe dust.[7]

Wash hands thoroughly after handling.[2]

Do not eat, drink, or smoke in the laboratory.

First Aid Measures

In case of exposure, follow these first aid procedures:
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Exposure Route First Aid Measures

Move the person to fresh air. If breathing is

Inhalation o , _ _
difficult, give oxygen. Seek medical attention.[4]
Immediately wash off with plenty of soap and

Skin Contact water. Remove contaminated clothing. Seek

medical attention if irritation persists.[4]

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to
Eye Contact ) o ) ] i

do. Continue rinsing. Seek immediate medical

attention.[4]

) Do NOT induce vomiting. Rinse mouth with
Ingestion ) i ) i
water. Seek immediate medical attention.[7]

Fire Fighting and Disposal

» Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.[8]

e Specific Hazards: May produce toxic fumes of carbon monoxide, carbon dioxide, and
nitrogen oxides upon combustion.[7]

» Disposal: Dispose of this chemical and its container at a licensed waste disposal facility.[8]
Do not allow it to enter drains.[8]

Toxicological Information

Detailed quantitative toxicological data such as LD50 (median lethal dose) and LC50 (median
lethal concentration) for 5-Methylisoxazol-3-amine are not readily available in the public
domain.[9] The toxicological properties have not been thoroughly investigated.[9] However, the
GHS classifications suggest potential for skin, eye, and respiratory irritation, as well as possible
long-term effects such as mutagenicity and carcinogenicity.[2]
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Potential Mechanism of Action and Signaling
Pathways of Isoxazole Derivatives

While the specific mechanism of toxicity for 5-Methylisoxazol-3-amine has not been
elucidated, studies on other isoxazole derivatives provide insights into their potential biological
activities. Some isoxazole derivatives have been shown to induce apoptosis (programmed cell
death).[10] One study on a different isoxazole derivative identified a pro-apoptotic mechanism
involving the activation of caspases, Fas, and NF-kB1.[10] It is important to note that this is a
generalized pathway for the isoxazole class of compounds and has not been specifically
confirmed for 5-Methylisoxazol-3-amine.
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Caption: Potential pro-apoptotic signaling pathway of isoxazole derivatives.

Experimental Protocols for Safety Assessment

Specific experimental protocols for the safety assessment of 5-Methylisoxazol-3-amine are
not publicly available. However, a standard approach to assess the genotoxic potential of a
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chemical involves a battery of in vitro and in vivo tests. The following workflow illustrates a
logical progression for such an assessment, based on general guidance for genotoxicity
testing.[11]

Genotoxicity Testing Workflow

In Vitro Assays
(e.g., Ames test, Mouse Lymphoma Assay)

If positive or equivocal

In Vivo Assays

(e.g., Rodent Micronucleus Test) If negative

Data Analysis and
Risk Assessment

Click to download full resolution via product page

Caption: A logical workflow for genotoxicity assessment.

8.1. In Vitro Mutagenicity Assay (Example: Ames Test)
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This protocol is a generalized example and would require optimization for the specific test
substance.

Preparation: Prepare various concentrations of 5-Methylisoxazol-3-amine in a suitable
solvent (e.g., DMSO). Also, prepare positive and negative controls.

Bacterial Strains: Use several strains of Salmonella typhimurium with different mutations in
the histidine operon.

Metabolic Activation: Conduct the assay with and without a mammalian metabolic activation
system (e.g., S9 fraction from rat liver) to detect metabolites that may be mutagenic.

Exposure: Add the test compound, bacterial culture, and S9 mix (if applicable) to molten top
agar and pour onto minimal glucose agar plates.

Incubation: Incubate the plates at 37°C for 48-72 hours.

Scoring: Count the number of revertant colonies (his+). A significant, dose-dependent
increase in the number of revertants compared to the negative control indicates a positive
result for mutagenicity.

8.2. In Vivo Genotoxicity Assay (Example: Rodent Micronucleus Test)

This protocol is a generalized example and must be conducted in compliance with animal
welfare regulations.

Animal Model: Use a suitable rodent species (e.g., mice or rats).

Dose Administration: Administer 5-Methylisoxazol-3-amine to the animals via an
appropriate route (e.g., oral gavage, intraperitoneal injection) at multiple dose levels. Include
vehicle and positive control groups.

Sample Collection: Collect bone marrow or peripheral blood at appropriate time points after
the final dose.

Slide Preparation: Prepare slides and stain them to visualize polychromatic erythrocytes
(PCEs) and normochromatic erythrocytes (NCES).
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e Microscopic Analysis: Score a predetermined number of PCEs for the presence of
micronuclei. Also, determine the ratio of PCEs to NCEs to assess bone marrow toxicity.

o Data Analysis: A statistically significant, dose-dependent increase in the frequency of
micronucleated PCEs in the treated groups compared to the vehicle control group indicates
in vivo genotoxicity.

This guide is intended to provide a summary of the available safety and handling information
for 5-Methylisoxazol-3-amine. It is crucial to consult the most recent Safety Data Sheet (SDS)
from your supplier before use and to conduct a thorough risk assessment for your specific
application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [5-Methylisoxazol-3-amine: A Technical Guide to Safety
and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b124983#5-methylisoxazol-3-amine-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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